Cas no 86711-83-3 (Butanoic acid, 2-bromo-, heptyl ester)

• Product Name: Butanoic acid, 2-bromo-, heptyl ester
• CAS No: 86711-83-3
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• CID: 660835
• PubChem ID: 527510
• Update Time: 2025-04-19

Butanoic acid, 2-bromo-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-, heptyl ester
• heptyl 2-bromobutanoate
• 1-((1Z)-N-[(Anilinocarbonyl)oxy]ethanimidoyl)-4-nitrobenzene
• 86711-83-3
• MTMOXPALHHFPIA-UHFFFAOYSA-N
• SCHEMBL21811533
• DTXSID50335819

• Inchi： 1S/C11H21BrO2/c1-3-5-6-7-8-9-14-11(13)10(12)4-2/h10H,3-9H2,1-2H3
• InChI Key： MTMOXPALHHFPIA-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCCCCCCC)CC

Computed Properties

• Exact Mass: 264.07249g/mol
• Monoisotopic Mass: 264.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų